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Compound of Interest

Compound Name: Heliox

Cat. No.: B1219071

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of Heliox gas mixtures. Heliox, a combination of helium and oxygen, is utilized in
various medical and research applications primarily due to its unique physical characteristics
that differ significantly from atmospheric air. Understanding these properties is crucial for its
effective and safe application in clinical settings and for the development of new therapeutic
strategies.

Core Physical Properties of Heliox

The primary advantage of Heliox stems from its lower density compared to air, which is a
mixture of nitrogen and oxygen. This reduced density minimizes turbulent airflow, thereby
lowering the work of breathing for patients with airway obstructions.[1][2][3] Other physical
properties such as viscosity, thermal conductivity, and specific heat also play a significant role
in its application and delivery.

Data Presentation: Physical Properties of Common Gas
Mixtures

The following tables summarize the key physical properties of various Heliox mixtures in
comparison to air and its primary components at standard temperature and pressure (0°C and
1 atm), unless otherwise specified.
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Specific
. . ] . Thermal
. Compositio Density Viscosity o Heat
Gas/Mixture Conductivit .
n (HelO2) (glL) (nPa-s) Capacity
y (mMWI/m-K)
(Cp) (Ig-K)
Helium (He) 100/0 0.1785 19.6 151.3 5.193
Oxygen (02) 0/100 1.429 20.4 25.5 0.918
) (approx. 78%
Air 1.293 18.2 26.2 1.005
N2, 21% 02)
Heliox 80/20 80/20 0.428 19.8 120.9 3.438
Heliox 70/30 70/30 0.554 19.9 109.8 2.899
Heliox 60/40 60/40 0.680 20.0 98.7 2.440
Heliox 50/50 50/50 0.806 20.1 87.6 2.062

Note: The values for Heliox mixtures are calculated based on the molar fractions and

properties of the pure components. Actual measured values may vary slightly.

The Physics of Heliox: From Turbulent to Laminar

Flow

The clinical efficacy of Heliox in respiratory medicine is primarily attributed to its ability to

reduce the Reynolds number (Re), a dimensionless quantity used to predict fluid flow patterns.

A lower Reynolds number is associated with a higher probability of laminar flow, which is

characterized by smooth, parallel layers of fluid. In contrast, turbulent flow is chaotic and

creates greater resistance.

The Reynolds number is calculated as:

Re=(p*v*D)/p

Where:

» p (rho) is the density of the gas
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» vis the velocity of the gas
e D is the diameter of the airway
e u (mu) is the dynamic viscosity of the gas

Due to the significantly lower density (p) of Heliox compared to air, the Reynolds number is
proportionally reduced for a given flow velocity and airway diameter.[3] This promotes a shift
from turbulent to laminar flow, particularly in the larger airways where flow velocities are highest
and turbulence is most likely to occur. This transition to a less resistant flow pattern reduces the

work of breathing for the patient.
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Airway Dynamics
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Physical Properties of Heliox
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Patient Assessment
(e.g., severe asthma, COPD)

Correct Flowmeter Reading
(due to lower density)

Administer Heliox Therapy

Monitor Patient Response
(SpO2, respiratory rate, work of breathing)

if improvement

Wean from Heliox
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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